6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C12H12N4OS/c1-2-7-18-12-14-11(17)10(15-16-12)8-5-3-4-6-9(8)13/h2-6H,1,7,13H2,(H,14,16,17)
• InChI Key: XOVJHOVIHOYRMH-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC(=O)C(=NN1)C2=CC=CC=C2N
• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32 g/mol

Description

The compound with the identifier “6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, which make it a valuable subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with the identifier “6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one” involves several steps, each requiring precise reaction conditions and reagents. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is typically carried out under the action of a manganese catalyst, magnesium metal, and other specific conditions to achieve the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate the reactions. The conditions may vary depending on the desired reaction, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds.

Scientific Research Applications

The compound with the identifier “6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which the compound with the identifier “6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one” exerts its effects involves specific molecular targets and pathways. It may interact with enzymes, receptors, or other biomolecules to produce its effects. The exact mechanism can vary depending on the application and the biological system involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to the one with the identifier “6-(2-aminophenyl)-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one” include other indole derivatives and halogenated hydrocarbons. These compounds share structural similarities and may exhibit similar reactivity and applications.

Uniqueness

The uniqueness of the compound with the identifier “this compound” lies in its specific molecular structure and the unique properties it imparts. This makes it a valuable compound for specific applications where other similar compounds may not be as effective.